1-(2-{2-[2-(1-piperidinyl)ethoxy]ethoxy}phenyl)-1-propanone hydrochloride

• IUPAC Name: 1-[2-[2-(2-piperidin-1-ylethoxy)ethoxy]phenyl]propan-1-one;hydrochloride
• InChI: InChI=1S/C18H27NO3.ClH/c1-2-17(20)16-8-4-5-9-18(16)22-15-14-21-13-12-19-10-6-3-7-11-19;/h4-5,8-9H,2-3,6-7,10-15H2,1H3;1H
• InChI Key: VOTGVGDHGHZLCO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC=CC=C1OCCOCCN2CCCCC2.Cl
• Molecular Formula: C18H28ClNO3
• Molecular Weight: 341.9 g/mol

Description

1-(2-{2-[2-(1-piperidinyl)ethoxy]ethoxy}phenyl)-1-propanone hydrochloride, commonly known as Methoxyacetylfentanyl, is a potent synthetic opioid drug that has gained popularity in recent years. It is a schedule I controlled substance, meaning it has no accepted medical use and a high potential for abuse. The purpose of

Mechanism of Action

Methoxyacetylfentanyl acts on the mu-opioid receptor, which is found in the brain, spinal cord, and other parts of the body. Activation of the mu-opioid receptor leads to a decrease in the perception of pain and a feeling of euphoria. Methoxyacetylfentanyl also has sedative effects, which can lead to respiratory depression and even death at high doses.
Biochemical and physiological effects:
Methoxyacetylfentanyl has a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It has been shown to have a higher potency than fentanyl, which is a highly potent synthetic opioid that is commonly used in anesthesia and pain management.

Advantages and Limitations for Lab Experiments

Methoxyacetylfentanyl has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high potency, which allows for the use of small amounts in experiments. However, it also has several limitations. Methoxyacetylfentanyl is a controlled substance, which makes it difficult to obtain for research purposes. It also has a high potential for abuse, which can lead to safety concerns in the lab.

Future Directions

There are several future directions for research on Methoxyacetylfentanyl. One area of interest is the development of new analogs that have improved pharmacological properties. Another area of interest is the study of the long-term effects of Methoxyacetylfentanyl on the brain and other organs. Finally, there is a need for research on the potential therapeutic uses of Methoxyacetylfentanyl, such as in the treatment of pain or depression.
Conclusion:
Methoxyacetylfentanyl is a potent synthetic opioid drug that has gained popularity in recent years. It has been used in scientific research to study the opioid receptor system and the pharmacokinetics and metabolism of opioids. Methoxyacetylfentanyl acts on the mu-opioid receptor, leading to analgesia, sedation, respiratory depression, and euphoria. While it has several advantages for use in lab experiments, it also has limitations due to its controlled substance status and potential for abuse. There are several future directions for research on Methoxyacetylfentanyl, including the development of new analogs and the study of its potential therapeutic uses.

Scientific Research Applications

Methoxyacetylfentanyl has been used in scientific research as a tool to study the opioid receptor system. It has been shown to have a high affinity for the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. Methoxyacetylfentanyl has also been used to study the pharmacokinetics and metabolism of opioids in animals and humans.